Cas no 1823964-57-3 (1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)-)

1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- is a pyrazole derivative characterized by its substituted methanol functional group at the 3-position. The tert-butyl and isopropyl substituents enhance steric hindrance, influencing reactivity and stability. This compound is of interest in synthetic chemistry, particularly as an intermediate for pharmaceuticals or agrochemicals, due to its versatile pyrazole core. The presence of the hydroxymethyl group allows for further functionalization, enabling applications in coupling reactions or derivatization. Its structural features may also contribute to improved solubility in organic solvents, facilitating purification and handling. The compound's stability under standard conditions makes it suitable for storage and transport in research and industrial settings.
1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- structure
1823964-57-3 structure
Product Name:1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)-
CAS No:1823964-57-3
MF:C11H20N2O
MW:196.289302825928
CID:5253132
Update Time:2025-05-26

1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)-
    • Inchi: 1S/C11H20N2O/c1-8(2)10-6-9(7-14)12-13(10)11(3,4)5/h6,8,14H,7H2,1-5H3
    • InChI Key: RUDDEQZEVUPMFA-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)C(C(C)C)=CC(CO)=N1

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Additional information on 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)-

Comprehensive Overview of 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- (CAS No. 1823964-57-3)

The compound 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- (CAS No. 1823964-57-3) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative is characterized by its tert-butyl and isopropyl substituents, which contribute to its steric and electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in drug discovery and catalysis, aligning with the growing demand for novel bioactive molecules and sustainable chemical processes.

One of the key features of 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- is its versatility in organic synthesis. The presence of the hydroxymethyl group at the 3-position of the pyrazole ring allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly relevant in the context of medicinal chemistry, where pyrazole-based compounds are known for their bioactivity and pharmacological potential. Recent studies have highlighted the importance of such scaffolds in targeting enzyme inhibition and receptor modulation, addressing current challenges in disease treatment and therapeutic development.

In addition to its pharmaceutical applications, 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- has found utility in agrochemical research. The compound's structural motifs are often associated with pesticide and herbicide activity, making it a candidate for the development of next-generation crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, this compound's potential to contribute to green chemistry solutions is a topic of significant interest. Researchers are exploring its use in biodegradable formulations and low-toxicity alternatives to conventional agrochemicals.

The synthesis and characterization of 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- have been documented in several peer-reviewed publications, underscoring its relevance in modern chemical research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and properties. These studies provide valuable insights into the compound's stability, reactivity, and solubility, which are critical for its practical applications. Furthermore, the compound's compatibility with microwave-assisted synthesis and flow chemistry methods aligns with the industry's shift toward efficient and scalable production processes.

From a commercial perspective, 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- is available through specialized chemical suppliers and research catalogs, catering to the needs of academic and industrial laboratories. Its pricing and availability are influenced by factors such as purity, batch size, and custom synthesis requirements. As the demand for high-value intermediates continues to rise, this compound is expected to play a pivotal role in the fine chemicals market. Companies engaged in contract research and custom manufacturing are particularly keen on leveraging its potential for innovative product development.

Looking ahead, the future of 1H-Pyrazole-3-methanol, 1-(1,1-dimethylethyl)-5-(1-methylethyl)- appears promising, with ongoing investigations into its structure-activity relationships and application scope. The compound's alignment with trends such as precision medicine, sustainable chemistry, and high-throughput screening positions it as a molecule of enduring relevance. As researchers uncover new facets of its utility, this pyrazole derivative is likely to remain a focal point in the intersection of chemistry, biology, and materials science.

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